Cas no 1291486-25-3 (Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate)

• Product Name: Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate
• CAS No: 1291486-25-3
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 4693074
• Update Time: 2025-05-19

Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate
• ethyl 2-sulfanylidene-3,4-dihydro-1H-quinoline-4-carboxylate

• Inchi： 1S/C12H13NO2S/c1-2-15-12(14)9-7-11(16)13-10-6-4-3-5-8(9)10/h3-6,9H,2,7H2,1H3,(H,13,16)
• InChI Key： MBUHKOCHFHPXJK-UHFFFAOYSA-N
• SMILES： S=C1CC(C(=O)OCC)C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 70.4

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 324.3±52.0 °C at 760 mmHg
• Flash Point: 150.0±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate

Comprehensive Overview of Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate (CAS No. 1291486-25-3)

Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate (CAS No. 1291486-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a tetrahydroquinoline core, a structural motif frequently exploited in drug discovery due to its bioactivity. The presence of a thioxo group and an ethyl carboxylate moiety further enhances its versatility, making it a valuable intermediate for synthesizing bioactive derivatives. Researchers are increasingly exploring its potential in developing novel kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies.

In recent years, the compound’s relevance has surged due to its role in green chemistry applications. With sustainability becoming a priority, scientists are investigating Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate as a precursor for eco-friendly catalytic processes. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has also been highlighted, addressing the need for efficient, scalable production methods. These advancements resonate with industry trends favoring cost-effective and low-waste manufacturing.

The compound’s structural analogs have shown promise in addressing drug-resistant infections, a pressing global health concern. For instance, modifications to the thioxo group have yielded derivatives with enhanced antibacterial and antifungal properties. This aligns with frequent searches for "new antibiotic compounds" and "combating superbugs," reflecting public interest in innovative solutions for antimicrobial resistance (AMR).

From a commercial perspective, CAS No. 1291486-25-3 is often sought after by suppliers specializing in high-purity intermediates. Its application in peptide mimetics and small-molecule libraries further drives demand, particularly in high-throughput screening (HTS) platforms. Laboratories focusing on fragment-based drug design (FBDD) frequently incorporate this compound due to its modular reactivity and compatibility with click chemistry protocols.

Analytical studies of Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate emphasize its stability under ambient conditions, a critical factor for storage and logistics. Spectroscopic data (e.g., NMR, HPLC, and LC-MS) confirm its high purity, making it suitable for rigorous QA/QC standards. These attributes cater to the pharmaceutical industry’s emphasis on reproducibility and regulatory compliance.

Emerging research also explores its potential in neurological disorders, particularly as a scaffold for GABA receptor modulators. Given the rising prevalence of conditions like epilepsy and anxiety, this application aligns with trending searches for "neuroprotective agents" and "CNS drug development." Such interdisciplinary relevance underscores the compound’s adaptability across therapeutic areas.

In summary, Ethyl 2-thioxo-1,2,3,4-tetrahydroquinoline-4-carboxylate (CAS No. 1291486-25-3) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, sustainable synthesis, and material science, reflecting the compound’s alignment with both scientific innovation and industrial priorities. As research continues to uncover new utilities, its prominence in the fine chemicals market is poised to grow.